Cas no 63676-41-5 (3-[(2-Amino-2-carboxyethyl)sulfanyl]-5-methoxy-L-tyrosine)

• Product name: 3-[(2-Amino-2-carboxyethyl)sulfanyl]-5-methoxy-L-tyrosine
• CAS No: 63676-41-5
• MF: C₁₃H₁₈N₂O₆S
• MW: 330.357
• CID: 2843879
• PubChem ID: 71372273

3-[(2-Amino-2-carboxyethyl)sulfanyl]-5-methoxy-L-tyrosine Chemical and Physical Properties

Names and Identifiers

• 63676-41-5
• 3-[(2-Amino-2-carboxyethyl)sulfanyl]-5-methoxy-L-tyrosine
• DTXSID40795160

• Inchi： InChI=1S/C13H18N2O6S/c1-21-9-3-6(2-7(14)12(17)18)4-10(11(9)16)22-5-8(15)13(19)20/h3-4,7-8,16H,2,5,14-15H2,1H3,(H,17,18)(H,19,20)/t7-,8?/m0/s1
• InChI Key： DECNJPHCJKBFLX-JAMMHHFISA-N

Computed Properties

• Exact Mass: 330.08855747Da
• Monoisotopic Mass: 330.08855747Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.9
• Topological Polar Surface Area: 181Ų